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Abstract
Viburnitol, a naturally occurring cyclitol (a carbocyclic polyol), plays a significant, yet often

overlooked, role in plant physiology, particularly in the response to abiotic stress. As members

of the broader class of compatible solutes, cyclitols like viburnitol contribute to osmotic

adjustment, cellular protection, and potentially, signaling cascades under adverse

environmental conditions. This technical guide provides a comprehensive overview of the

current understanding of viburnitol, including its biosynthesis, physiological functions, and the

methodologies used for its study. A key focus is placed on its role as an osmoprotectant in

mitigating the effects of drought stress. While direct evidence for viburnitol's involvement as a

signaling molecule remains elusive, this guide explores the broader context of abiotic stress

signaling in which it is presumed to function. Detailed experimental protocols and data are

presented to aid researchers in further investigating the multifaceted roles of this intriguing

molecule.

Introduction to Viburnitol
Viburnitol, also known as (-)-vibo-quercitol, is a cyclopentanepentol with the chemical formula

C₆H₁₂O₅.[1][2] It is a stereoisomer of quercitol and a member of the inositol family of cyclitols.

These compounds are widespread in the plant kingdom and are recognized for their roles in

various physiological processes.[3] Cyclitols are characterized by a carbocyclic ring with
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multiple hydroxyl groups, which imparts them with high water solubility and the ability to interact

with cellular components.

Table 1: Chemical and Physical Properties of Viburnitol

Property Value Reference(s)

Molecular Formula C₆H₁₂O₅ [1]

Molecular Weight 164.16 g/mol [1][2]

IUPAC Name
(1S,2R,4S,5S)-cyclohexane-

1,2,3,4,5-pentol
[1]

Synonyms
(-)-Vibo-quercitol, L-Viburnitol,

1-Deoxy-L-chiro-inositol
[4]

PubChem CID 11321141 [1]

Biosynthesis of Viburnitol
The biosynthesis of viburnitol, like other cyclitols, is believed to originate from myo-inositol, a

key precursor in plant metabolism. The pathway begins with the cyclization of D-glucose-6-

phosphate to myo-inositol-1-phosphate, a reaction catalyzed by the enzyme myo-inositol-1-

phosphate synthase (MIPS).[5] Subsequent dephosphorylation yields myo-inositol.

While the precise enzymatic steps leading from myo-inositol to viburnitol have not been fully

elucidated in all plant species, the general pathway for many cyclitols involves a series of

methylation, epimerization, and demethylation reactions.[6] It is hypothesized that myo-inositol

undergoes methylation to form ononitol, which is then epimerized to D-pinitol.[7] The

conversion of these intermediates to viburnitol likely involves further enzymatic modifications,

although the specific enzymes responsible remain an active area of research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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